Cas no 1250138-91-0 (2-(3-fluoro-4-nitrophenoxy)ethan-1-amine)

• Product Name: 2-(3-fluoro-4-nitrophenoxy)ethan-1-amine
• CAS No: 1250138-91-0
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 6537409
• PubChem ID: 61678204
• Update Time: 2025-05-24

2-(3-fluoro-4-nitrophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-nitrophenoxy)ethan-1-amine
• Ethanamine, 2-(3-fluoro-4-nitrophenoxy)-

• Inchi： 1S/C8H9FN2O3/c9-7-5-6(14-4-3-10)1-2-8(7)11(12)13/h1-2,5H,3-4,10H2
• InChI Key： ZKJHEOFZIMAYBO-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=C([N+]([O-])=O)C(F)=C1

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 344.3±32.0 °C(Predicted)
• pka: 7.79±0.10(Predicted)

Additional information on 2-(3-fluoro-4-nitrophenoxy)ethan-1-amine

2-(3-Fluoro-4-Nitrophenoxy)Ethan-1-Amine: A Comprehensive Overview

2-(3-Fluoro-4-Nitrophenoxy)Ethan-1-Amine, also known by its CAS number CAS No. 1250138-91-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluoro-substituted nitrophenyl group with an ethanamine moiety. The presence of both electron-withdrawing groups (the nitro and fluoro substituents) and an amine group makes this compound a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 2-(3-fluoro-4-nitrophenoxy)ethan-1-amine in drug discovery, particularly in the development of bioactive molecules with targeted therapeutic effects. The nitrophenyl group is known to confer stability and bioavailability to compounds, while the fluoro substituent enhances lipophilicity, which is crucial for drug penetration into cellular membranes. The ethanamine group, on the other hand, provides a site for further functionalization, enabling the creation of derivatives with diverse biological activities.

The synthesis of CAS No. 1250138-91-0 typically involves multi-step reactions, including nucleophilic aromatic substitution and amine alkylation. Researchers have optimized these processes to achieve higher yields and better purity, which are essential for large-scale production and subsequent biological testing. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction times while maintaining product quality.

In terms of applications, 2-(3-fluoro-4-nitrophenoxy)ethan-1-amine has been explored as a precursor for synthesizing heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable intermediate in organic synthesis. Additionally, this compound has shown promise in the development of materials science applications, such as high-performance polymers and advanced coatings.

From a pharmacological perspective, recent research has focused on evaluating the bioactivity of CAS No. 1250138-91-0 derivatives against various disease targets. For example, studies have demonstrated that certain analogs exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions. Furthermore, computational modeling has been employed to predict the binding affinities of these derivatives to key protein targets, providing insights into their mechanism of action.

The structural versatility of 2-(3-fluoro-4-nitrophenoxy)ethan-1-amino also extends to its role in click chemistry reactions. By incorporating azide or alkyne groups into its structure, researchers have successfully synthesized biologically active molecules with improved pharmacokinetic profiles. These advancements underscore the importance of this compound as a key intermediate in modern drug discovery pipelines.

In conclusion, CAS No. 1250138-91-based compounds represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new synthetic routes and biological activities associated with this compound, ensuring its relevance in both academic and industrial settings. As our understanding of its properties deepens, it is likely that new uses will emerge, further solidifying its position as an essential component in contemporary chemical research.